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Compound of Interest

Compound Name: Ethyltrimethoxysilane

Cat. No.: B1346717 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyltrimethoxysilane in a Laboratory

Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for the use of

ethyltrimethoxysilane in a laboratory environment. It is intended for professionals in research,

science, and drug development who may work with this chemical.

Chemical and Physical Properties
Ethyltrimethoxysilane is an organosilicon compound used as a coupling agent, adhesion

promoter, and surface modifier in various applications, including coatings and composites.[1] It

is a colorless to pale yellow liquid with a mild odor.[1] Its reactivity, particularly its hydrolysis in

the presence of moisture to form silanol groups that can condense into siloxane networks, is a

key feature of its utility.[1]

Table 1: Physical and Chemical Properties of Ethyltrimethoxysilane
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Property Value Reference(s)

Chemical Formula C5H14O3Si [1][2][3][4]

Molecular Weight 150.25 g/mol [2][3][4][5]

CAS Number 5314-55-6 [1][2][3][6]

Appearance Colorless to pale yellow liquid [1]

Odor Mild [1]

Flash Point 27 °C / 80.6 °F [2][3]

Specific Gravity 0.94 [2][3]

Boiling Point/Range 124-125°C [7]

Water Solubility
Decomposes in contact with

water
[3]

Stability Moisture sensitive [2][3]

Hazard Identification and Safety Precautions
Ethyltrimethoxysilane is classified as a flammable liquid and vapor.[2][3] It can cause skin

and serious eye irritation, and may cause respiratory irritation.[2][3] It is crucial to handle this

chemical with appropriate safety measures to minimize risk.

Table 2: Hazard Classification and Precautionary Statements
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Hazard
Class

GHS
Category

Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

Reference(s
)

Flammable

Liquids
3 Warning

H226:

Flammable

liquid and

vapor

P210, P233,

P240, P241,

P242, P243,

P370+P378,

P403+P235,

P501

[2][3][4]

Skin

Corrosion/Irrit

ation

2 Warning

H315:

Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362

[2][3][4]

Serious Eye

Damage/Eye

Irritation

2 Warning

H319:

Causes

serious eye

irritation

P280,

P305+P351+

P338,

P337+P313

[2][3][4]

Specific

Target Organ

Toxicity

(Single

Exposure)

3 Warning

H335: May

cause

respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[2][3][4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling ethyltrimethoxysilane to prevent exposure.
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PPE Donning Sequence PPE Doffing Sequence

Lab Coat Goggles/Face Shield Nitrile/Neoprene Gloves
Handle

Ethyltrimethoxysilane
in Fume Hood

Gloves Goggles/Face Shield Lab Coat Handling CompleteStart Handling
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Spill Occurs

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Eliminate Ignition Sources

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in a Sealed,
Labeled Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste
According to Regulations

Report Incident
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Generate Waste

Segregate Ethyltrimethoxysilane
Waste from Other Streams

Use a Designated, Compatible,
and Labeled Hazardous Waste Container

Label Container Clearly:
'Hazardous Waste - Ethyltrimethoxysilane'

Keep Container Tightly Sealed
When Not in Use

Store in a Cool, Dry, Well-Ventilated
Secondary Containment Area

Arrange for Pickup by
Authorized Hazardous Waste Personnel

Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Synthesis and Optimization of Mesoporous Silica Nanoparticles for Ruthenium Polypyridyl
Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

3. surfmods.jp [surfmods.jp]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. diva-portal.org [diva-portal.org]

7. TOP 10 chemical reactions that you can repeat at home | MEL Chemistry
[melscience.com]

To cite this document: BenchChem. [Ethyltrimethoxysilane safety and handling in a lab
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346717#ethyltrimethoxysilane-safety-and-handling-
in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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